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Compound of Interest

Compound Name: 4-Bromomethyl-1,2-dinitrobenzene

Cat. No.: B188514

Technical Support Center: 4-Bromomethyl-1,2-
dinitrobenzene

This guide provides essential safety information, troubleshooting advice, and handling
protocols for the laboratory use of 4-Bromomethyl-1,2-dinitrobenzene. It is intended for
researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 4-Bromomethyl-1,2-dinitrobenzene?

Al: 4-Bromomethyl-1,2-dinitrobenzene is a hazardous chemical. It is harmful if swallowed,
causes skin irritation, and serious eye irritation.[1] It is also suspected of causing genetic
defects.[1] Due to its dinitrobenzene structure, it may be toxic if it comes into contact with skin
or is inhaled.[2][3] Dinitrobenzenes can also cause sensitization by skin contact.[3][4]

Q2: What are the immediate first aid measures in case of exposure?
A2: In case of any exposure, it is crucial to seek immediate medical attention.[2]

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids.[2][5]
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» Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes.[2][5]

« Ingestion: Call a physician or poison control center immediately. Do NOT induce vomiting.[2]

[5]

 Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.[2]

[5]
Q3: How should I properly store 4-Bromomethyl-1,2-dinitrobenzene?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[5]
[6] It should be stored locked up and away from incompatible materials such as strong
oxidizing agents and water.[2][6]

Q4: What is the correct procedure for disposing of waste containing this chemical?

A4: Disposal must be in accordance with local, regional, and national regulations.[1] It is
considered hazardous waste.[7] You should entrust the disposal to a licensed waste disposal
company.[1] Do not let the chemical enter drains or the environment.[2][5]

Troubleshooting Guide
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Problem

Possible Cause

Solution

Unexpected reaction color or

vigor

Contamination of glassware or
reagents. Incompatibility with
other substances in the

reaction mixture.

Ensure all glassware is
scrupulously clean and dry.
Review the known
incompatibilities of
dinitroaromatic compounds,
which include strong bases

and oxidizing agents.[2]

Difficulty in dissolving the

compound

Use of an inappropriate

solvent.

The solubility of 4-
Bromomethyl-1,2-
dinitrobenzene has not been
fully investigated.[2] Small-
scale solubility tests with a
range of common laboratory

solvents may be necessary.

Skin irritation despite wearing

gloves

Glove material may not be
resistant to the chemical or
solvents used. Micro-tears or

improper removal of gloves.

Use appropriate chemical-
resistant gloves and inspect
them before each use.[5]
Follow proper glove removal
procedures to avoid
contaminating your skin. Wash
hands thoroughly after
handling.[2]

Solid material appears

discolored or clumped

Degradation due to improper
storage (exposure to moisture
or light).

Do not use the material if its
appearance is suspect.
Dispose of it according to
proper procedures.[1] Store in

a cool, dry, and dark place.[3]

Physical and Chemical Properties
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Property Value

Molecular Formula CeH3BrN20a4

Molecular Weight 247.01 g/mol

Appearance Yellow Solid[8]

Melting Point 70 -73°C /158 - 163.4 °F[2][8]
Solubility No information available[2]

Experimental Protocols
Protocol for Handling and Weighing 4-Bromomethyl-1,2-
dinitrobenzene

e Preparation:
o Work within a certified chemical fume hood.
o Ensure that a safety shower and eyewash station are readily accessible.[2]

o Wear appropriate Personal Protective Equipment (PPE): a lab coat, chemical-resistant
gloves (e.g., nitrile), and chemical safety goggles.[1][2]

e Weighing:
o Tare a clean, dry weighing vessel on an analytical balance.

o Carefully transfer the required amount of the solid chemical from the stock container to the
weighing vessel using a clean spatula.

o Avoid generating dust.[2][4]
o Close the stock container tightly immediately after use.
e Transfer:

o Carefully add the weighed compound to the reaction vessel.
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o If necessary, use a small amount of the reaction solvent to rinse any remaining solid from
the weighing vessel into the reaction flask.

o Cleanup:

o Wipe down the spatula and any contaminated surfaces with a suitable solvent and dispose
of the cleaning materials as hazardous waste.

o Remove gloves using the proper technique and dispose of them.

o Wash hands thoroughly with soap and water.

Visual Guides
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Caption: A typical experimental workflow for handling 4-Bromomethyl-1,2-dinitrobenzene.
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Caption: A flowchart for responding to a spill of 4-Bromomethyl-1,2-dinitrobenzene.
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Caption: A decision tree for risk assessment before using 4-Bromomethyl-1,2-
dinitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b188514?utm_src=pdf-body
https://www.benchchem.com/product/b188514?utm_src=pdf-body
https://www.benchchem.com/product/b188514?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/B1806_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2286722&productDescription=1-BRMO-24-DINTROBNZENE+98+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/D2701_EU_6N.pdf
https://datasheets.scbt.com/sc-224555.pdf
https://www.chemicalbook.com/msds/1-2-BIS-BROMOMETHYL-4-NITROBENZENE.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/38224MSDS.pdf
https://www.ncbi.nlm.nih.gov/books/NBK593807/
https://www.ncbi.nlm.nih.gov/books/NBK593807/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22867~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2016:23:27~~1-Bromo-2%204-dinitrobenzene~~
https://www.benchchem.com/product/b188514#managing-the-hazardous-properties-of-4-bromomethyl-1-2-dinitrobenzene-in-the-lab
https://www.benchchem.com/product/b188514#managing-the-hazardous-properties-of-4-bromomethyl-1-2-dinitrobenzene-in-the-lab
https://www.benchchem.com/product/b188514#managing-the-hazardous-properties-of-4-bromomethyl-1-2-dinitrobenzene-in-the-lab
https://www.benchchem.com/product/b188514#managing-the-hazardous-properties-of-4-bromomethyl-1-2-dinitrobenzene-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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